Cas no 898775-64-9 (3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone)

• Product Name: 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone
• CAS No: 898775-64-9
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD03843156
• CID: 1946828
• PubChem ID: 24725872
• Update Time: 2025-09-23

3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(4-methoxyphenyl)propanoyl]benzoate
• 3'-CARBOETHOXY-3-(4-METHOXYPHENYL)PROPIOPHENONE
• AG-H-65584
• CTK5G5483
• KB-181333
• AKOS016021588
• MFCD03843156
• DTXSID40644265
• 898775-64-9
• 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone

• MDL： MFCD03843156
• Inchi： 1S/C19H20O4/c1-3-23-19(21)16-6-4-5-15(13-16)18(20)12-9-14-7-10-17(22-2)11-8-14/h4-8,10-11,13H,3,9,12H2,1-2H3
• InChI Key： PWLCWLCFPAFYDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.68740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone

Recent Advances in the Study of 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone (CAS: 898775-64-9)

The compound 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone (CAS: 898775-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both carboethoxy and methoxyphenyl groups in its structure suggests a versatile reactivity profile, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological evaluation.

Recent research has focused on the synthesis and characterization of 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone, with particular emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational studies have provided insights into its electronic properties and potential interactions with biological targets, further highlighting its relevance in medicinal chemistry.

One of the key findings from recent studies is the compound's potential as a building block for the development of novel therapeutic agents. Preliminary in vitro assays have demonstrated its ability to modulate specific enzymatic pathways, suggesting possible applications in the treatment of metabolic disorders and inflammatory diseases. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

In conclusion, 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone (CAS: 898775-64-9) represents a promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to uncover additional applications and mechanisms of action, paving the way for its integration into future drug development pipelines. Researchers are encouraged to explore its derivatives and analogs to expand the scope of its utility in addressing unmet medical needs.